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The recommended dose for Nazartinib in clinical studies is summarized in the following table. Please note

that this information is for research reference only [1] [2].

Dosage Form Recommended Phase 2 Dose Dosing Frequency

Tablets 150 mg Once daily [2]

Capsules 150 mg Once daily [2]

Preclinical Experimental Data

For research purposes, quantitative data on Nazartinib's potency from biochemical and cellular assays can

inform experimental design. The data below, primarily from one source, illustrates its activity against various

EGFR mutants [3] [4].

Assay Type EGFR Mutation Potency (IC50/EC50/Ki)

Biochemical (Ki) Mutant (general) 0.031 μM [4]

Cellular (EC50) L858R 5 nM [4]

Cellular (EC50) Ex19del 1 nM [4]
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Assay Type EGFR Mutation Potency (IC50/EC50/Ki)

Cellular (EC50) L858R/T790M 3 nM [4]

Cellular (IC50) L858R/T790M ~10 nM [3]

Cellular (IC50) G719S/T790M ~100 nM [3]

Experimental Workflow & Mechanism of Action

The diagram below outlines Nazartinib's mechanism of action as a covalent, irreversible inhibitor, which is

crucial for designing relevant experiments.
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Guidance for Researchers

Since official dose adjustment protocols are not publicly available in the search results, here are steps you

can take in your research:

Consult Preclinical Models: The cellular and biochemical potency data (IC50/EC50) in the table
above can serve as a starting point for determining effective concentrations in in vitro assays.

Subsequent dose-response experiments are necessary to establish optimal dosing for your specific
research models [3] [4].

Focus on Key Mutations: Nazartinib shows high potency against classic EGFR mutations (ex19del,
L858R) and the T790M resistance mutation. Be aware that its efficacy may be lower against some

less common mutations, such as G719S or L861Q, especially when combined with T790M [3].
Acknowledge the Lack of Guidelines: For formal technical support documentation, it is important to

state: "Specific clinical guidelines for dose adjustment in response to adverse events are not
provided in the available literature and would typically be defined in the clinical trial protocol
managed by the sponsoring pharmaceutical company."

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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